Cas no 86881-29-0 (2',3',5'-tri-o-methylcytidine)
2',3',5'-tri-o-methylcytidine structure
Product Name:2',3',5'-tri-o-methylcytidine
CAS No:86881-29-0
MF:C12H19N3O5
MW:285.296363115311
CID:862905
PubChem ID:145116
Update Time:2025-04-19
2',3',5'-tri-o-methylcytidine Chemical and Physical Properties
Names and Identifiers
-
- 2',3',5'-tri-o-methylcytidine
- 4-Amino-1-(2,3,5-tri-O-methylpentofuranosyl)-2(1H)-pyrimidinone
- DTXSID101007163
- SCHEMBL16573769
- 86881-29-0
- 4-Imino-1-(2,3,5-tri-O-methylpentofuranosyl)-1,4-dihydropyrimidin-2-ol
-
- Inchi: 1S/C12H19N3O5/c1-17-6-7-9(18-2)10(19-3)11(20-7)15-5-4-8(13)14-12(15)16/h4-5,7,9-11H,6H2,1-3H3,(H2,13,14,16)
- InChI Key: UTRLDURUQJFKCK-UHFFFAOYSA-N
- SMILES: O1C(C(C(C1COC)OC)OC)N1C(N=C(C=C1)N)=O
Computed Properties
- Exact Mass: 285.13247072g/mol
- Monoisotopic Mass: 285.13247072g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 425
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 95.6Ų
2',3',5'-tri-o-methylcytidine Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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